molecular formula C13H14N2O3S B8290058 5-Thiazolecarboxamide, 4-methyl-2-(3,4-dimethoxyphenyl)- CAS No. 82875-38-5

5-Thiazolecarboxamide, 4-methyl-2-(3,4-dimethoxyphenyl)-

Cat. No. B8290058
CAS RN: 82875-38-5
M. Wt: 278.33 g/mol
InChI Key: KUUQMVAMUVEWCA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Thiazolecarboxamide, 4-methyl-2-(3,4-dimethoxyphenyl)- is a useful research compound. Its molecular formula is C13H14N2O3S and its molecular weight is 278.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Thiazolecarboxamide, 4-methyl-2-(3,4-dimethoxyphenyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Thiazolecarboxamide, 4-methyl-2-(3,4-dimethoxyphenyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

82875-38-5

Product Name

5-Thiazolecarboxamide, 4-methyl-2-(3,4-dimethoxyphenyl)-

Molecular Formula

C13H14N2O3S

Molecular Weight

278.33 g/mol

IUPAC Name

2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazole-5-carboxamide

InChI

InChI=1S/C13H14N2O3S/c1-7-11(12(14)16)19-13(15-7)8-4-5-9(17-2)10(6-8)18-3/h4-6H,1-3H3,(H2,14,16)

InChI Key

KUUQMVAMUVEWCA-UHFFFAOYSA-N

Canonical SMILES

CC1=C(SC(=N1)C2=CC(=C(C=C2)OC)OC)C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a mixed solution of 50 ml of aqueous 28% ammonia and 450 ml of ethanol, 15.4 g of ethyl 2-(3,4-dimethoxyphenyl)-4-methylthiazole-5carboxylate which had been prepared by heating a mixture of 3,4-dimethoxybenzamide, ethyl α-chloroacetoacetate and n-butyl alcohol under a reflux for 5 hours was dissolved, and the solution was left at room temperature for 7 days. After condensing the solution to solid under a reduced pressure, the thus obtained residue was recrystallized from an aqueous ethanolic solution to obtain the object as colourless minute aciculate melting at 218° to 219.5° C. in an amount of 9.0 g corresponding to the yield of 65%.
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